Cas no 823219-04-1 (Thiourea, N,N''-1,2-phenylenebis[N'-(4-methylphenyl)-)

Thiourea, N,N''-1,2-phenylenebis[N'-(4-methylphenyl)- structure
823219-04-1 structure
Product name:Thiourea, N,N''-1,2-phenylenebis[N'-(4-methylphenyl)-
CAS No:823219-04-1
MF:C22H22N4S2
MW:406.566881656647
CID:694516
PubChem ID:71419302

Thiourea, N,N''-1,2-phenylenebis[N'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-3-[2-[(4-methylphenyl)carbamothioylamino]phenyl]thiourea
    • DTXSID20838569
    • N,N'-1,2-Phenylenebis[N'-(4-methylphenyl)(thiourea)]
    • 823219-04-1
    • Thiourea, N,N''-1,2-phenylenebis[N'-(4-methylphenyl)-
    • Inchi: InChI=1S/C22H22N4S2/c1-15-7-11-17(12-8-15)23-21(27)25-19-5-3-4-6-20(19)26-22(28)24-18-13-9-16(2)10-14-18/h3-14H,1-2H3,(H2,23,25,27)(H2,24,26,28)
    • InChI Key: RSAUZFDSADRYGI-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2NC(=S)NC3=CC=C(C=C3)C

Computed Properties

  • Exact Mass: 406.12858907g/mol
  • Monoisotopic Mass: 406.12858907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 112Ų

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